Silver nanocluster-based fluorescent sensors for sensitive detection of Cu(ii)
Journal of Materials Chemistry Pub Date: 2008-09-01 DOI: 10.1039/B810409C
Abstract
In this work, we report the first application of water-soluble fluorescent Ag nanoclusters in fluorescent sensors. The fluorescence of poly(methacrylic acid) (PMAA)-templated Ag nanoclusters was found to be quenched effectively by Cu2+, but not when other common metal ions were present. By virtue of the specific response toward the analyte, a new, simple, and sensitive fluorescent method for detecting Cu2+ has been developed based on Ag nanoclusters. The present assay allows for the sensing of Cu2+ in the range of 1.0 × 10−8 M to 6.0 × 10−6 M with a detection limit as low as 8 nM at a signal-to-noise ratio of 3. The quenching mechanism was discussed based on the absorption and
![Graphical abstract: Silver nanocluster-based fluorescent sensors for sensitive detection of Cu(ii)](http://scimg.chem960.com/usr/1/B810409C.jpg)
Recommended Literature
- [1] An optical detection method for analyzing the cellular response to paclitaxel at the single cell level
- [2] Merging dearomatization with redox-neutral C(sp3)–H functionalization via hydride transfer/cyclization: recent advances and perspectives
- [3] Assessment of titanium–sapphire lasers and optical parametric oscillators as sources of variable wavelength for resonant ionization mass spectrometry
- [4] The effect of surface species on the rate of H sorption into nanostructured Pd
- [5] Anhydrous amorphous calcium carbonate (ACC) is structurally different from the transient phase of biogenic ACC†
- [6] Lewis acid catalyzed cascade annulation of alkynols with α-ketoesters: a facile access to γ-spiroketal-γ-lactones†
- [7] IR cavity ringdown spectroscopy and density functional theory calculation of pyrrole–diethyl ketone clusters: impacts of carbon-chain flexibility on the diversity of N–H⋯OC hydrogen bonds†
- [8] Contents list
- [9] Why can water cages adsorb aqueous methane? A potential of mean force calculation on hydrate nucleation mechanisms
- [10] Inorganic analysis